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Compound Name: APIEZON GREASE L

Cat. No.: B1171838

An In-depth Technical Guide to Apiezon L Grease with a Focus on Cryogenic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apiezon L is a silicone- and halogen-free ultra-high vacuum grease renowned for its
exceptional performance at ambient temperatures.[1][2][3] It is a key material in scientific and
industrial applications where maintaining a high vacuum is critical. While Apiezon N is the
specialist grease for cryogenic conditions, the unique properties of Apiezon L, such as its
radiation resistance, make it a consideration for specific low-temperature applications. This
guide provides a comprehensive overview of Apiezon L grease, with a particular focus on its
characteristics and potential use in cryogenic environments.

Core Properties of Apiezon L Grease

Apiezon L is a hydrocarbon-based grease with a complex structure and high molecular weight,
which contribute to its extremely low vapor pressure and strong absorption properties.[2] It is
designed for use in the ultra-high vacuum range, typically at ambient temperatures between 10
to 30°C.[2]

Physical and Electrical Properties

The key physical and electrical properties of Apiezon L grease at ambient temperature are
summarized in the table below. This data provides a baseline for understanding its
performance characteristics.
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Property Value Reference
Physical

Typical Working Temperature

P J P 10 to 30°C [11[4]

Range

Vapor Pressure @ 20°C

7 x 1071 Torr

[1]14]

Relative Density @ 20°C 0.896 [1114]
Dropping Point 42 to 52°C [1]
Thermal Conductivity @ 20°C 0.194 W/m°C [1]

Coefficient of Expansion (20-
30°C)

0.00076 per °C

[1]

Electrical

Volume Resistivity

1.2 x 10 Q cm

[1]

Permittivity 2.3 [1]
Loss Tangent <0.0001 [1]
Surface Breakdown at Flash

24 kV [1]
Over
Electrical Strength 730 V/mil [1]

Vacuum Properties

Apiezon L boasts the lowest vapor pressure of all the Apiezon hydrocarbon greases, making it
ideal for ultra-high vacuum applications.[2] Its vapor pressure decreases significantly as the
temperature is lowered, a critical factor for its potential use in cryogenic vacuum systems.

Radiation Resistance

A notable feature of Apiezon L is its resistance to radiation.[2][3] Unlike silicone-based greases,
which can degrade at radiation levels of 0.1 MGy or less, Apiezon L maintains its lubrication
properties at much higher doses.[3]
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Apiezon L Grease in Cryogenic Applications

While Apiezon N is specifically formulated for cryogenic use, Apiezon L's properties merit its
consideration in certain low-temperature scenarios, particularly when radiation resistance is
also a requirement.

Considerations for Cryogenic Use

The primary concerns when using any material at cryogenic temperatures are its potential to
crack or craze and its thermal conductivity. Although specific data for Apiezon L at cryogenic
temperatures is not readily available, the behavior of hydrocarbon greases, in general, provides
some insight. It is expected that Apiezon L will become harder at low temperatures.

Thermal Contact

For effective cooling of components within a cryostat, good thermal contact is essential.
Apiezon N grease is known to improve thermal contact by filling micropores between surfaces.
[5] While the thermal conductivity of Apiezon L at cryogenic temperatures is not documented, it
is likely to be lower than that of metals but sufficient to enhance heat transfer between surfaces
compared to a vacuum or gas gap.

Vacuum Sealing

The vapor pressure of Apiezon L is expected to become extremely low at cryogenic
temperatures, making it an excellent sealant for cryogenic vacuum systems.[6] A continuous,
thin layer of the grease can help to create a reliable seal on ground glass joints and other
connections within a cryostat.

Experimental Protocols

Detailed experimental protocols for the use of Apiezon L at cryogenic temperatures are not
widely published. However, general procedures for using vacuum grease in cryogenic setups
can be adapted.

Protocol for Applying Apiezon L Grease for Thermal
Contact
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Surface Preparation: Ensure that the surfaces to be joined are clean and free of any
contaminants. Wipe the surfaces with a suitable solvent (e.g., isopropanol) and a lint-free
cloth.

Grease Application: Apply a thin, uniform layer of Apiezon L grease to one of the surfaces.
Use a clean, non-shedding applicator, such as a spatula or a lint-free swab.

Assembly: Bring the two surfaces together and apply gentle pressure to spread the grease
evenly and to ensure that there are no trapped air bubbles.

Excess Removal: Wipe away any excess grease from the exterior of the joint.

Cool-down: The assembled component can then be cooled as part of the overall cryostat
cool-down procedure.

Protocol for Vacuum Sealing

o Surface Preparation: Clean the sealing surfaces of the vacuum components as described

above.

Grease Application: Apply a thin, continuous bead of Apiezon L grease to one of the sealing
surfaces.

Assembly: Carefully join the components, ensuring that the grease is evenly distributed and
forms a continuous seal.

Vacuum Pumping: Evacuate the system. The low vapor pressure of the grease will contribute
to achieving a high vacuum.

Visualizations
Logical Workflow for Cryogenic Grease Selection

The following diagram illustrates the decision-making process when choosing between Apiezon

L and Apiezon N for a cryogenic application.
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Cryogenic Application Requirement

General cryogenic sealing or thermal contact needed

Is radiation resistance a primary concern?
Is the primary use for Ultra-High Vacuum at ambient temperature? Yes

Use Apiezon N Consider Apiezon L

(Specifically designed for cryogenic use) (Verify performance for specific cryogenic conditions)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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